Betamethasone 9,11-Epoxide 17,21-Dipropionate

Specification

• CAS No.: 66917-44-0
• Molecular Formula: C28H36O7
• Molecular Weight: 484.6 g/mol
• IUPAC Name: [2-oxo-2-[(1S,2S,10S,11S,13S,14R,15S,17S)-2,13,15-trimethyl-5-oxo-14-propanoyloxy-18-oxapentacyclo[8.8.0.01,17.02,7.011,15]octadeca-3,6-dien-14-yl]ethyl] propanoate
• Standard InChI: InChI=1S/C28H36O7/c1-6-23(31)33-15-21(30)27(35-24(32)7-2)16(3)12-20-19-9-8-17-13-18(29)10-11-25(17,4)28(19)22(34-28)14-26(20,27)5/h10-11,13,16,19-20,22H,6-9,12,14-15H2,1-5H3/t16-,19-,20-,22-,25-,26-,27-,28+/m0/s1
• Standard InChI Key: BWSCDDHHJUGBSQ-XHYJHYNESA-N
• Isomeric SMILES: CCC(=O)OCC(=O)[C@]1([C@H](C[C@@H]2[C@@]1(C[C@H]3[C@@]4([C@H]2CCC5=CC(=O)C=C[C@@]54C)O3)C)C)OC(=O)CC
• SMILES: CCC(=O)OCC(=O)C1(C(CC2C1(CC3C4(C2CCC5=CC(=O)C=CC54C)O3)C)C)OC(=O)CC
• Canonical SMILES: CCC(=O)OCC(=O)C1(C(CC2C1(CC3C4(C2CCC5=CC(=O)C=CC54C)O3)C)C)OC(=O)CC
• Appearance: White to Off-White Solid
• Melting Point: 143-145°C

Introduction

Chemical Identity and Structural Characteristics

Betamethasone 9,11-Epoxide 17,21-Dipropionate is a steroidal compound with CAS registry number 66917-44-0. It is also known by several synonyms including Beclomethasone Impurity J, Betamethasone Dipropionate EP Impurity F, and 9β,11β-Epoxybetamethasone dipropionate. The compound features a characteristic epoxide ring at positions 9 and 11 of the steroid nucleus, along with propionate ester groups at positions 17 and 21.

Molecular Information

The compound has a molecular formula of C28H36O7 with a molecular weight of 484.58124 g/mol. Its IUPAC name is (9β,11β,16β)-9,11-Epoxy-16-methyl-17,21-bis(1-oxopropoxy)pregna-1,4-diene-3,20-dione. This complex nomenclature precisely reflects its structural configuration with specific stereochemistry at the 9β, 11β, and 16β positions, which is critical for its recognition as a specific pharmaceutical impurity.

Chemical Structure Specifics

The compound represents a modified betamethasone structure containing:

• A characteristic pregna-1,4-diene-3,20-dione steroid nucleus

• An epoxide bridge between positions 9 and 11 (9β,11β-configuration)

• A methyl group at position 16 (16β-configuration)

• Two propionate ester groups at positions 17 and 21

This specific structural arrangement classifies it as a known impurity in pharmaceutical preparations of both betamethasone dipropionate and beclomethasone dipropionate, which are widely used corticosteroids.

Physical and Chemical Properties

Betamethasone 9,11-Epoxide 17,21-Dipropionate exhibits specific physical and chemical properties that are important for its identification, handling, and application in pharmaceutical analysis.

Physical Properties

Table 1 summarizes the key physical properties of Betamethasone 9,11-Epoxide 17,21-Dipropionate.

Property	Value	Notes
Physical Form	Solid	White to off-white powder
Melting Point	143-145°C	Experimentally determined
Boiling Point	597.7±50.0°C	Predicted value
Density	1.24±0.1 g/cm³	Predicted value
Appearance	White to Off-White	Characteristic of pure form

These physical characteristics are essential for quality control assessment and confirmation of identity in analytical procedures.

Role in Pharmaceutical Analysis

Betamethasone 9,11-Epoxide 17,21-Dipropionate serves important analytical functions in pharmaceutical quality control and regulatory compliance.

The compound is primarily used as a reference standard in pharmaceutical analysis with several specific applications:

• Analytical method development for corticosteroid preparations

• Method validation (AMV) for quality control procedures

• Quality control (QC) testing for Abbreviated New Drug Applications (ANDA)

• Impurity profiling in commercial production of betamethasone and beclomethasone products

These applications underscore its importance in ensuring the quality, safety, and efficacy of corticosteroid pharmaceutical products.

Regulatory Significance

As an identified impurity in European Pharmacopoeia (EP), Betamethasone 9,11-Epoxide 17,21-Dipropionate has specific regulatory importance:

• Designated as Betamethasone Dipropionate EP Impurity F

• Also known as Beclomethasone Dipropionate EP Impurity J

• Required for comprehensive impurity profiling of corticosteroid products

This dual designation highlights its relevance in quality control for two major pharmaceutical corticosteroids, requiring manufacturers to monitor and control its levels in final drug products.

Chemical Relationships and Context

Understanding the relationship between Betamethasone 9,11-Epoxide 17,21-Dipropionate and related corticosteroids provides important context for its significance.

Relationship to Parent Compounds

The compound is structurally related to two major pharmaceutical corticosteroids:

• Betamethasone dipropionate - A potent synthetic glucocorticoid used in various dermatological preparations for treating inflammatory and pruritic manifestations of corticosteroid-responsive dermatoses.

• Beclomethasone dipropionate - A potent synthetic corticosteroid with anti-inflammatory properties, primarily used in inhalers for asthma treatment, nasal sprays for allergic rhinitis, and topical formulations for skin conditions.

The epoxide formation at positions 9,11 represents a potential transformation that may occur during synthesis, manufacturing, or storage of these medications, making its monitoring essential for quality control.